Cas no 124930-59-2 (Thymidine,3'-azido-3'-deoxy-, 5'-(hydrogen phosphonate))

• Product Name: Thymidine,3'-azido-3'-deoxy-, 5'-(hydrogen phosphonate)
• CAS No: 124930-59-2
• MF: C₁₀H₁₃N₅O₆P
• MW: 330.21388220787
• CID: 181134
• PubChem ID: 6334639
• Update Time: 2025-04-19

Thymidine,3'-azido-3'-deoxy-, 5'-(hydrogen phosphonate) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-azido-3'-deoxy-, 5'-(hydrogen phosphonate)
• [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-hydroxy-oxophosphanium
• 3'-Azido-3'-deoxythymidine 5'-H-phosphonate
• Azidothymidine phosphonate
• AZT-5'-H2PO3
• AZT-5'-Phosphonate
• AZT-HP
• Nicavir
• Nikavir
• Phosphazid
• PHOSPHAZID [WHO-DD]
• 124930-59-2
• [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxyphosphinic acid
• AZT H-phosphonate
• AKOS040753530
• UNII-1L657S3L8S
• 1L657S3L8S
• Q27252559
• SCHEMBL15531866
• Thymidine, 3'-azido-3'-deoxy-, 5'-(hydrogen phosphonate)
• Phosphazide

• Inchi： 1S/C10H11N5O6P/c1-5-3-15(10(17)12-9(5)16)8-2-6(13-14-11)7(21-8)4-20-22(18)19/h3,6-8H,2,4H2,1H3/q-1/p+2/t6-,7+,8+/m0/s1
• InChI Key： WNJGLNJERJHPBY-XLPZGREQSA-P
• SMILES： [P+](=O)(O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 329.05300
• Monoisotopic Mass: 330.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 120A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 192.22000
• LogP: 1.00246